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Compound of Interest

Compound Name: AGN-201904zZ

Cat. No.: B15572082

For Researchers, Scientists, and Drug Development Professionals

Introduction

AGN-201904Z is identified as a slowly absorbed, acid-stable pro-drug of omeprazole, which
functions as a proton pump inhibitor (PPI).[1][2] In the systemic circulation, AGN-201904Z is
rapidly converted to its active form, omeprazole.[1][2] Its primary mechanism of action is the
inhibition of the H+/K+-ATPase (proton pump) in gastric parietal cells, leading to a reduction in
gastric acid secretion.[1] While its principal application is in gastroenterology, its effects on
cellular processes can be studied in various in vitro cell culture models.

These application notes provide a comprehensive guide for the preparation and use of AGN-
2019042 in cell culture experiments, ensuring reproducible and reliable results.

Mechanism of Action: Proton Pump Inhibition

AGN-201904Z, as a pro-drug of omeprazole, ultimately targets the proton pump in the
secretory canaliculi of gastric parietal cells. The active form of omeprazole forms a covalent
disulfide bond with cysteine residues on the H+/K+-ATPase, leading to its irreversible inhibition.
This action blocks the final step in gastric acid secretion.
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Mechanism of Action of AGN-201904Z (as Omeprazole)
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General Experimental Workflow
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Analyze and interpret data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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